Cas no 313973-13-6 (N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 313973-13-6
• MF: C₁₉H₁₉N₃O₄S₂
• MW: 417.501861810684
• CID: 3936658
• PubChem ID: 1164182
• Update Time: 2025-05-20

N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-methoxy-2-benzothiazolyl)-4-(1-pyrrolidinylsulfonyl)-
• N-(6-methoxybenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• Oprea1_119984
• F0012-0205
• Oprea1_716774
• 313973-13-6
• N-(6-Methoxy-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)-benzamide
• AF-399/41535576
• SR-01000492259-1
• N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• AKOS000665303
• SR-01000492259
• SCHEMBL4921065
• Z27678738

• Inchi： 1S/C19H19N3O4S2/c1-26-14-6-9-16-17(12-14)27-19(20-16)21-18(23)13-4-7-15(8-5-13)28(24,25)22-10-2-3-11-22/h4-9,12H,2-3,10-11H2,1H3,(H,20,21,23)
• InChI Key： MGZYCONXTAEUNW-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 417.08169844Da
• Monoisotopic Mass: 417.08169844Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide

N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 313973-13-6): A Comprehensive Overview

N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 313973-13-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and sulfonylbenzamide moieties, presents a fascinating case study for researchers interested in drug discovery and molecular design. The 6-methoxy-1,3-benzothiazol-2-yl group contributes to its potential biological activity, while the pyrrolidine-1-sulfonyl moiety enhances its solubility and interaction properties.

Recent trends in pharmaceutical research have highlighted the importance of benzothiazole derivatives as privileged scaffolds in medicinal chemistry. The compound's CAS number 313973-13-6 serves as a crucial identifier in chemical databases, facilitating its study and application. Researchers particularly value this molecule for its potential as a kinase inhibitor precursor, a hot topic in current cancer research and neurodegenerative disease studies. The structural features of N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide suggest possible applications in modulating protein-protein interactions, a cutting-edge area in drug development.

The synthesis of 313973-13-6 typically involves multi-step organic reactions, with careful attention to the introduction of the methoxy group at the 6-position of the benzothiazole ring. This modification significantly influences the compound's electronic properties and potential biological activity. Current literature suggests that analogs of this compound show promise in addressing drug resistance challenges, a major concern in modern therapeutics. The pyrrolidine sulfonyl component contributes to the molecule's ability to penetrate cell membranes, making it particularly interesting for central nervous system (CNS) drug development.

From a commercial perspective, N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide has seen growing demand in the research chemical market. Suppliers often highlight its high purity (typically >98%) and consistent batch-to-batch quality as key selling points. The compound's stability under standard laboratory conditions makes it attractive for long-term research projects. Recent patent filings indicate growing interest from pharmaceutical companies in benzothiazole sulfonamide derivatives, with CAS 313973-13-6 serving as an important reference structure for novel drug candidates.

Analytical characterization of 313973-13-6 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's distinct spectral signatures facilitate quality control in research settings. Computational chemistry studies have predicted favorable ADME properties for this molecule, suggesting good oral bioavailability potential - a crucial factor in current drug discovery paradigms. The methoxy benzothiazole core has been associated with various biological activities, including potential anti-inflammatory and neuroprotective effects, aligning with current research priorities in age-related diseases.

In the context of green chemistry initiatives, researchers have explored more sustainable synthetic routes to N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide. These efforts reflect the growing importance of environmentally friendly synthesis in pharmaceutical development. The compound's molecular architecture offers multiple sites for further modification, making it a versatile intermediate in combinatorial chemistry approaches. Recent publications have highlighted its potential as a scaffold for developing selective enzyme inhibitors, particularly in metabolic disorder research.

Storage and handling of CAS No. 313973-13-6 require standard laboratory precautions. The compound is typically supplied as a crystalline solid with good stability at room temperature when protected from moisture and light. Its solubility profile (soluble in common organic solvents like DMSO and DMF, slightly soluble in alcohols) makes it convenient for various experimental setups. Researchers should note that while the compound itself isn't classified as hazardous, proper laboratory safety protocols should always be followed when working with any chemical substance.

The future research directions for N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide appear promising. With increasing interest in targeted therapies and precision medicine, compounds with such specific structural features are likely to play important roles. The integration of machine learning in molecular design may further unlock the potential of this chemical entity, particularly in virtual screening campaigns. As the scientific community continues to explore the structure-activity relationships of benzothiazole derivatives, 313973-13-6 will undoubtedly remain a compound of significant interest in medicinal chemistry research.